Chemistry of the solanidane ring system
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39710000149
Abstract
The reaction of acetyldemissidine and acetylsolanidine with cyanogen bromide is described and the results of the lithium aluminium hydride reduction of the bromo-cyanamides so produced are discussed. The hydrolysis of acetyldemissidine bromo-cyanamide under very mild conditions caused a retro-von Braun reaction to afford the initial alkaloid.
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Journal Nameļ¼Journal of the Chemical Society C: Organic
Research Products
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CAS no.: 133556-24-8
